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Compound of Interest

Compound Name: 2,2'-Azobis(2-methylpropionitrile)

Cat. No.: B3424327 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,2'-Azobis(2-
methylpropionitrile), also known as AIBN. The following procedural guidance is designed to

ensure the safe and effective use of this compound in a laboratory setting.

Properties and Hazards of AIBN
2,2'-Azobis(2-methylpropionitrile) is a white crystalline powder commonly used as a radical

initiator in polymerization processes.[1] It is crucial to understand its properties and hazards to

handle it safely.

Property Value

Synonyms AIBN, Azobisisobutyronitrile

CAS Number 78-67-1

Molecular Formula C8H12N4

Molecular Weight 164.21 g/mol

Appearance White crystalline powder[1][2]

Melting Point 99 - 104 °C (decomposes)[1][2]

Solubility Soluble in methanol and ethanol[3]
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AIBN poses several significant hazards that require stringent safety measures.[4] It is a highly

flammable solid and is at risk of explosion when subjected to shock, friction, fire, or other

ignition sources.[2][4] The substance is also toxic if swallowed and harmful if inhaled.[4]

Hazard Classification (GHS) Category

Self-reactive chemicals Type C, Heating may cause a fire[5][6]

Acute toxicity, Oral Category 4, Harmful if swallowed[5]

Acute toxicity, Inhalation Category 4, Harmful if inhaled[5]

Aquatic hazard (acute) Category 2, Toxic to aquatic life[5]

Aquatic hazard (chronic)
Category 3, Harmful to aquatic life with long

lasting effects[5][6]

Operational Plan: Safe Handling of AIBN
Adherence to the following step-by-step protocol is mandatory for the safe handling of AIBN in

a laboratory environment.

Engineering Controls and Preparation
Ventilation: Always handle AIBN in a properly functioning chemical fume hood with an

average face velocity of at least 100 feet per minute.[2][6]

Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible in

the work area.[2][4]

Ignition Sources: Eliminate all potential ignition sources. Use spark-proof tools and

explosion-proof equipment.[2][7] Prohibit smoking in the handling area.[5][6]

Storage: Store AIBN in a tightly closed container in a cool, dry, and well-ventilated area,

preferably refrigerated (2-8 °C).[2] Store under an inert gas like nitrogen.[2]

Required Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required to prevent exposure.
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PPE Type Specification

Eye/Face
Chemical splash goggles and a face shield are

required.

Hand

Compatible chemical-resistant gloves (e.g.,

nitrile gloves).[4] Discard gloves immediately

upon contamination.[8]

Body
A chemical-resistant apron or a complete

protective suit.

Respiratory

A NIOSH/MSHA-approved air-purifying dust or

mist respirator (or European Standard EN 149

equivalent) is necessary.[2][7]

Handling Procedure
Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

Transfer: Conduct all transfers and weighing of AIBN powder within a chemical fume hood to

avoid inhalation of dust.[2]

Avoid Contamination: Do not allow AIBN to come into contact with incompatible materials

such as strong oxidizing agents, acids, aldehydes, alcohols, and alkali metals.[4][6]

Cleaning: After handling, wash hands and any exposed skin thoroughly.[5]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the area.[4]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing full PPE, contain the spill. Prevent the powder from becoming

airborne.
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Cleanup: For small spills, use a spark-proof tool to sweep or vacuum the material into a

suitable, labeled disposal container.[2] Avoid raising dust.[4] For larger spills, contact your

institution's environmental health and safety department.

Decontamination: After material pickup is complete, wash the spill site.[4]

Disposal Plan: AIBN and Contaminated Materials
Proper disposal of AIBN and any contaminated materials is critical to ensure safety and

environmental protection.

Waste Collection:

Collect waste AIBN and any materials contaminated with it (e.g., gloves, weighing paper,

pipette tips) in a designated, closable, and clearly labeled waste container.[2]

For unused AIBN, it is recommended to dissolve it in a solvent like toluene to reduce its

shock sensitivity before placing it in a waste container.[9]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2,2'-
Azobis(2-methylpropionitrile)," and any other identifiers required by your institution.

Storage of Waste:

Store the hazardous waste container in a cool, secure, and well-ventilated area, away

from incompatible materials.

Final Disposal:

Arrange for disposal through a licensed professional waste disposal service.[4] Always

observe all federal, state, and local environmental regulations.[3][4] Do not attempt to

dispose of AIBN down the drain or in regular trash.[10]

Visual Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 2,2'-Azobis(2-
methylpropionitrile) from preparation to disposal.

Preparation Handling Cleanup & Disposal Final Steps

Start: Obtain AIBN Verify Engineering Controls
(Fume Hood, Eyewash) Don Required PPE Weigh & Transfer

in Fume Hood
Proceed to Handling Perform Experiment Decontaminate Work AreaExperiment Complete Collect Contaminated Waste

& Excess AIBN Doff PPE Correctly Dispose of Waste via
Licensed Service

Finalize Disposal End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of AIBN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3424327#personal-protective-equipment-for-
handling-2-2-azobis-2-methylpropionitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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